![molecular formula C10H8FNO B1399285 6-fluoro-7-methylquinolin-4(1H)-one CAS No. 1375302-45-6](/img/structure/B1399285.png)
6-fluoro-7-methylquinolin-4(1H)-one
Overview
Description
6-fluoro-7-methylquinolin-4(1H)-one is a useful research compound. Its molecular formula is C10H8FNO and its molecular weight is 177.17 g/mol. The purity is usually 95%.
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Scientific Research Applications
Chemical Resolution Processes
Resolution of Fluoroquinolines : 6-Fluoro-2-methyl-1,2,3,4-tetrahydroquinoline (FTHQ) has been resolved using tartaric acid derivatives, revealing unique reaction kinetics and solvent dependencies (Bálint et al., 2002). Another study found effective resolution of racemic FTHQ by the N-phthaloyl derivative of the (R)-enantiomer, using recrystallization techniques (Bálint et al., 2000).
Supercritical Fluid Extraction for Enantiomer Separation : The separation of FTHQ enantiomers was achieved using supercritical fluid extraction with carbon dioxide, utilizing diastereoisomeric salts formed with tartaric acid (Kmecz et al., 2001).
Applications in Fluorescence and Imaging
Fluorescent Probe Development : A two-photon fluorescent probe using a related compound was developed for detecting DTT, a reducing agent in biology and biochemistry, showing potential for biological imaging (Sun et al., 2018).
Synthesis of Novel Fluorophores : Novel fluorophores related to the 6-fluoroquinoline structure have been synthesized, showing promise in fluorescence studies and in enhancing hybridization of oligodeoxyribonucleotides (Singh & Singh, 2007).
Antimicrobial and Antitubercular Applications
Antimicrobial Activity of Quinoline Derivatives : A study on 2-chloro-6-methylquinoline hydrazone derivatives, structurally related to 6-fluoroquinolines, demonstrated significant antibacterial activity, particularly against strains like Escherichia coli and Staphylococcus aureus (Bawa et al., 2009).
Influenza A Endonuclease Inhibition : Derivatives of 3-hydroxyquinolin-2(1H)-ones, closely related to 6-fluoroquinolines, were synthesized and evaluated as inhibitors of influenza A endonuclease, showing potential for antiviral applications (Sagong et al., 2013).
Antitubercular Potency of Quinolinones : A library of 4-hydroxyquinolin-2(1H)-ones, including 6-fluoro-4-hydroxy-3-phenylquinolin-2(1H)-one, showed promising inhibitory activity against Mycobacterium tuberculosis, suggesting potential for treating tuberculosis (de Macedo et al., 2017).
Properties
IUPAC Name |
6-fluoro-7-methyl-1H-quinolin-4-one | |
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InChI |
InChI=1S/C10H8FNO/c1-6-4-9-7(5-8(6)11)10(13)2-3-12-9/h2-5H,1H3,(H,12,13) | |
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InChI Key |
DTOCZVGCWZUXIM-UHFFFAOYSA-N | |
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Canonical SMILES |
CC1=CC2=C(C=C1F)C(=O)C=CN2 | |
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Molecular Formula |
C10H8FNO | |
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DSSTOX Substance ID |
DTXSID501287030 | |
Record name | 4(1H)-Quinolinone, 6-fluoro-7-methyl- | |
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Molecular Weight |
177.17 g/mol | |
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CAS No. |
1375302-45-6 | |
Record name | 4(1H)-Quinolinone, 6-fluoro-7-methyl- | |
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Record name | 4(1H)-Quinolinone, 6-fluoro-7-methyl- | |
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